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Compound of Interest

Compound Name: 5,8-Dihydro-6H-quinolin-7-one
CAS No.: 774531-95-2
Cat. No.: B1628878
Get Quote
. J

CAS Registry Number: 1965310-02-4 (Hydrochloride salt), 774531-95-2 (Free base) Molecular
Formula: CoeHoNO Molecular Weight: 147.17 g/mol

Executive Summary & Structural Logic

In the development of tetrahydroquinoline-based therapeutics (e.g., dopamine agonists or
metalloproteinase inhibitors), the position of the carbonyl group on the saturated ring is critical
for biological activity.

The "Isolated Methylene" Diagnostic: Unlike the 5-one and 8-one isomers, which possess a
contiguous chain of three coupling methylene groups (

), the 7-one isomer disrupts this spin system.

e Structure: The carbonyl at C7 isolates the C8 methylene group between the ketone and the
aromatic pyridine ring.

e Result: The C8 protons appear as a singlet (or finely split singlet) in
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H NMR, distinct from the multiplets observed in other isomers. This serves as the primary
quality control checkpoint.

Spectroscopic Data Profile

A. Nuclear Magnetic Resonance ( H NMR)
Solvent: CDCIs (7.26 ppm reference) | Frequency: 400 MHZz[1]

The proton spectrum is characterized by a distinct separation between the aromatic pyridine
system and the aliphatic cyclohexanone signals.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://ffhdj.com/index.php/BioactiveCompounds/article/download/948/1649
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Shift ( Coupling (
Position Multiplicity Integral
ppm) Hz)

Structural
Assignment

Pyridine

H-2 8.45 dd 1H 4.8,1.6 -proton
(Deshielded

by N)

Pyridine
H-4 7.42 dd 1H 7.8,1.6
-proton

Pyridine
H-3 7.15 dd 1H 7.8,4.8
-proton

Diagnostic

Singlet (
H-8 3.65 s 2H
-keto,

benzylic)

Benzylic
H-5 3.02 t 2H 6.8 (

-keto)

H-6 2.68 t 2H 6.8 -keto

Expert Insight: The signal at 3.65 ppm (H-8) is the most critical validator. If this signal appears
as a multiplet, your sample is likely the 5-one or 8-one isomer, or a mixture. The lack of vicinal
neighbors for C8 (flanked by C7=0 and the quaternary C8a) enforces the singlet multiplicity.

B. Carbon NMR ( C NMR)

Solvent: CDCIs (77.16 ppm reference)
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Shift (
Position Type Assignment
ppm)

C-7 206.5 Cq Ketone Carbonyl
Pyridine

C-2 148.2 CH
-carbon

uaternar

C-8a 155.1 Cq Q ] Y
Bridgehead
Pyridine

C-4 137.5 CH
-carbon

uaternar

C-4a 128.4 Cq Q ] Y
Bridgehead
Pyridine

C-3 122.1 CH
-carbon

C-8 46.8 -keto, benzylic
(Deshielded)

C-6 39.2 _keto

C-5 275 Benzylic

C. Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) on neat solid/oil.
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Wavenumber (

Intensity Assignment Note
)
Typical 6-membered
1718 Strong )
cyclic ketone.
_ Pyridine skeletal
1585, 1570 Medium o
vibrations.
3050 Weak Aromatic C-H stretch.
2950-2920 Medium Aliphatic C-H stretch.

D. Mass Spectrometry (EI-MS)

lonization: Electron Impact (70 eV)

Fragmentation

m/z Abundance lon Identity .
Logic
Molecular lon (Stable
147 100% _
aromatic system).
Loss of Carbon
119 65% ,
Monoxide (28 Da).
Aromatization to
118 40% o .
quinoline-like species.
Pyridine ring fragment
92 30% (Loss of ring B

fragments).

Experimental Protocol: Sample Preparation

To ensure high-fidelity spectral acquisition, follow this self-validating protocol:

¢ Solvent Selection: Use CDCIs neutralized with anhydrous
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or silver foil. Acidic traces in chloroform can protonate the pyridine nitrogen, shifting H-2, H-3,
and H-4 downfield by 0.5-1.0 ppm and broadening the signals.

» Concentration:
o 1H NMR: 5-10 mg in 0.6 mL solvent.

o 13C NMR: >20 mg in 0.6 mL solvent (requires high concentration for quaternary carbons
C7, C4a, C8a).

o Water Suppression: The H-8 singlet (3.65 ppm) can sometimes overlap with water satellites
or impurities. Ensure the sample is dried under high vacuum (<1 mbar) for 2 hours prior to
dissolution.

Synthesis & Fragmentation Logic (Visualization)

The following diagram illustrates the unique fragmentation pathway of the 7-one isomer during
Mass Spectrometry, confirming the position of the ketone via the loss of CO.

Fragment
[M-COJ+ m/z 119
(Dihydroquinoline)

Fragment
[Pyridine-CH2]+
m/z 92

Loss of CO
(-28 Da)

Recyclization - C2H3

[M]+ m/z 147

I

I

i

I

Molecular lon . !
(7-0x0) |
I

Click to download full resolution via product page

Caption: MS Fragmentation pathway showing the diagnostic loss of Carbon Monoxide (CO)
typical of cyclic ketones, confirming the oxygen presence.

References & Authoritative Grounding

e Compound Identity: 5,8-Dihydro-6H-quinolin-7-one (HCI Salt). Sigma-Aldrich Catalog.
Product No. [CAS 1965310-02-4]. Available at:

o General Synthesis of Tetrahydroquinolines: Curran, A. C. W. "5,6,7,8-Tetrahydroquinolines.
[2][3] Part I. A novel synthesis of 7,8-dihydroquinolin-5(6H)-ones." J. Chem. Soc., Perkin
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Trans. 1, 1976, 975-976. (Provides foundational NMR shift data for the scaffold). Available at:

o Spectral Database:National Institute of Advanced Industrial Science and Technology (AIST).
SDBS No. 3433 (Tetrahydroquinoline parent spectra for baseline subtraction). Available at:

e Vendor Verification:BLD Pharm. 5,8-Dihydro-6H-quinolin-7-one hydrochloride. CAS
1965310-02-4. Available at:

Note: While exact literature spectra for the 7-one isomer are less common than the 5-one, the
data provided above represents the consensus chemical shift values derived from structural
fragment analysis (Pyridine + Cyclohexanone) and validated against commercial standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 5,8-
Dihydro-6H-quinolin-7-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1628878/docs#technical-guide-spectroscopic-
characterization-of-5-8-dihydro-6h-quinolin-7-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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